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Compound of Interest

Compound Name: ML264

Cat. No.: B609133

For Immediate Reference: Treat ML264 as a hazardous chemical during disposal, adhering to
stringent safety protocols due to conflicting hazard information from suppliers.

Researchers and drug development professionals handling ML264 must observe specific
safety and disposal procedures to ensure a safe laboratory environment and compliance with
regulations. While suppliers present conflicting safety classifications for ML264 (CAS No.
1550008-55-3), a conservative approach, treating it as a potentially hazardous substance, is
strongly recommended.

One supplier, Cayman Chemical, indicates that ML264 is not a hazardous substance.
Conversely, Selleck Chemicals classifies it as "Toxic," "Harmful if swallowed," and "Very toxic to
aquatic life with long lasting effects.” Given this discrepancy, and to prioritize safety, all disposal
procedures should align with the more stringent hazard classification. The precautionary
principle dictates that in the face of conflicting safety data, the more protective measures
should be adopted.

Quantitative Data Summary

For clarity, the key identifying and hazard information for ML264 is summarized in the table
below.
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Identifier Value Source

(2E)-3-(3-chlorophenyl)-N-[2-
) [methyl(tetrahydro-1,1-dioxido- )
Chemical Name , _ GlpBio
2H-thiopyran-4-yl)amino]-2-

oxoethyl]-2-propenamide

CAS Number 1550008-55-3 Multiple Sources

Hazard Classification (Cayman ]
] Not a hazardous substance Cayman Chemical SDS
Chemical)

o Toxic, Harmful if swallowed,
Hazard Classification (Selleck , o _
] Very toxic to aquatic life with Selleck Chemicals SDS
Chemicals) )
long lasting effects

Experimental Protocols: Proper Disposal Procedure
for ML264

The following step-by-step protocol is based on the more stringent hazard assessment and is
designed to ensure the safe disposal of ML264.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and
nitrile gloves.

2. Waste Segregation:

» Designate a specific, clearly labeled waste container for ML264 and any materials
contaminated with it.

e Do not mix ML264 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

3. Containerization:
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e Collect all solid waste contaminated with ML264 (e.g., weighing paper, contaminated pipette
tips, gloves) in a sealable, chemically resistant container.

o For solutions containing ML264, use a separate, sealed, and clearly labeled container.
Ensure the container is compatible with the solvent used.

4. Labeling:

» Label the waste container with "Hazardous Waste," the full chemical name "ML264," the
CAS number "1550008-55-3," and an indication of the potential hazards (e.g., "Toxic,"
"Aguatic Hazard").

5. Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area within
the laboratory. This area should be secure, well-ventilated, and away from general laboratory
traffic.

6. Disposal:

o Dispose of the ML264 waste through your institution's approved hazardous waste disposal
program. [cite: Selleck Chemicals SDS]

o Contact your EHS office to arrange for pickup and disposal by a licensed hazardous waste
contractor.

e Provide the EHS office with a copy of the Safety Data Sheet (SDS), highlighting the
conflicting hazard information to ensure they can make an informed decision on the final
disposal route.

Mandatory Visualizations

The following diagrams illustrate the recommended workflow for the proper disposal of ML264.
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Caption: A logical workflow for the safe disposal of ML264.
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Caption: Decision logic for handling ML264 based on conflicting safety data.

 To cite this document: BenchChem. [Prudent Disposal of ML264: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609133#mI264-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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